2-(benzo[d]isoxazol-3-yl)-N-(2-(2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)ethyl)acetamide

• IUPAC Name: 2-(1,2-benzoxazol-3-yl)-N-[2-(2,4-dioxo-1H-pyrido[2,3-d]pyrimidin-3-yl)ethyl]acetamide
• InChI: InChI=1S/C18H15N5O4/c24-15(10-13-11-4-1-2-6-14(11)27-22-13)19-8-9-23-17(25)12-5-3-7-20-16(12)21-18(23)26/h1-7H,8-10H2,(H,19,24)(H,20,21,26)
• InChI Key: KEOSMGBPCGKGOT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NO2)CC(=O)NCCN3C(=O)C4=C(NC3=O)N=CC=C4
• Molecular Formula: C18H15N5O4
• Molecular Weight: 365.3 g/mol
• CAS No.: 2034372-10-4

Description

2-(benzo[d]isoxazol-3-yl)-N-(2-(2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C18H15N5O4 and its molecular weight is 365.349. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

A series of benzo[d]imidazolyl chromeno[2,3-d]pyrimidnones were synthesized and screened for their anti-microbial and anti-oxidant activities, highlighting the potential of incorporating benzo[d]imidazolyl groups into heterocyclic compounds for biological applications (Anisetti Ravindernath, M. S. Reddy, & Vodela Sunil, 2013).

Insecticidal Assessment

New heterocycles, including pyrrole, pyridine, and benzo[d]imidazole derivatives, were synthesized and assessed for insecticidal activity against the cotton leafworm, Spodoptera littoralis, demonstrating the chemical versatility and potential agrochemical applications of compounds incorporating the 2-cyano-N-ethylacetamide moiety (A. Fadda et al., 2017).

Clinical Candidate Discovery

A clinical candidate, 2-(4-(2-((1 H-Benzo[d]imidazol-2-yl)thio)ethyl)piperazin-1-yl)- N-(6-methyl-2,4-bis(methylthio)pyridin-3-yl)acetamide hydrochloride (K-604), was identified as an aqueous-soluble inhibitor with potential for treating diseases involving ACAT-1 overexpression, highlighting the therapeutic implications of structural modifications for solubility and bioavailability (K. Shibuya et al., 2018).

Antimicrobial and Anti-inflammatory Activities

Novel series of isoxazolyl pyrimido[4,5-b]quinolines and chromeno[2,3-d]pyrimidin-4-ones were synthesized from isoxazolyl cyanoacetamide synthon, showing significant antimicrobial, anti-inflammatory, and analgesic activities. These findings underline the potential of isoxazolyl compounds in developing new therapeutic agents (E. Rajanarendar et al., 2012).

Antitumor Activity

(S)-Methyl and (R)-ethyl derivatives of 2-(2-(5-fluoro-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)acetamido)-3-(4-hydroxyphenyl)propanoates were synthesized and exhibited selective anti-tumor activities, suggesting the importance of stereochemistry in medicinal chemistry for antitumor applications (Xiong Jing, 2011).